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Compound of Interest

Compound Name: AST5902 mesylate

cat. No.: B15612647

AST5902 Mesylate Technical Support Center

Welcome to the technical support center for AST5902 mesylate. This resource is designed for
researchers, scientists, and drug development professionals to ensure the stability and integrity
of AST5902 in DMSO for reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is AST5902 mesylate?

Al: AST5902 is the principal active metabolite of Alflutinib (AST2818), which is an irreversible
and highly selective third-generation Epidermal Growth Factor Receptor (EGFR) inhibitor.[1][2]
It is being developed for the treatment of non-small cell lung cancer patients with specific
EGFR mutations.[2] In research settings, it is crucial to maintain its chemical stability to ensure
its potent antineoplastic activity is accurately assessed.

Q2: What is the best way to prepare a stock solution of AST5902 mesylate in DMSO?

A2: To prepare a stock solution, use high-quality, anhydrous (moisture-free) dimethyl sulfoxide
(DMSO). The presence of water in DMSO can significantly impact the solubility and stability of
mesylate compounds.[1][3] For detailed steps, please refer to the "Protocol for Preparing
AST5902 Stock Solutions in DMSQO" in the Experimental Protocols section.

Q3: How should | store my AST5902 DMSO stock solution for maximum stability?
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A3: Proper storage is critical for preventing degradation. Once prepared, the stock solution

should be aliquoted into small, single-use volumes in inert containers (amber glass or

polypropylene tubes) to avoid repeated freeze-thaw cycles and exposure to light.[4][5] Store

these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[1][5] Always seal vials tightly to prevent moisture absorption.[6]

Data Presentation: Recommended Storage Conditions

Parameter Recommendation Rationale
DMSO is hygroscopic; water
Solvent Anhydrous, high-purity DMSO can promote degradation or
solvate formation.[1][3]
Very high concentrations can
) As recommended by the ) ]
Concentration ) increase the risk of
supplier (e.g., 10-50 mM) S )
precipitation upon freezing.[4]
Lower temperatures slow down
-80°C (long-term) or -20°C ]
Temperature the rate of chemical

(short-term)

degradation.[1][5]

Storage Period

Up to 6 months at -80°C; Up to
1 month at -20°C

Based on general vendor
stability data for similar

compounds.[1][5]

Container

Amber glass or polypropylene

vials

Prevents adsorption to
container surfaces and

protects from light.[4]

Aliquoting

Single-use volumes

Minimizes freeze-thaw cycles,
which can degrade the

compound.[1][4]

Atmosphere

Purge with inert gas

(Argon/Nitrogen)

Optional, but recommended to
displace oxygen and prevent

oxidation.[4]

Q4: How many times can | freeze-thaw my stock solution aliquots?
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A4: It is strongly recommended to avoid repeated freeze-thaw cycles.[1][4] Ideally, aliquots
should be single-use. If you must reuse an aliquot, limit it to one or two additional freeze-thaw
cycles and use it for non-critical experiments.

Troubleshooting Guide

Q1: My experimental results are inconsistent. Could my AST5902 be degrading?
Al: Yes, inconsistent results, such as a loss of compound activity, are a primary indicator of
compound degradation.[4] Stability can be affected by storage conditions, solvent quality, and

handling.[4] It is recommended to verify the integrity of your stock solution. See the protocol for
"Assessing AST5902 Stability using HPLC-MS."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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